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Compound of Interest

Compound Name: Fumaric acid-d2

Cat. No.: B051780

This guide provides essential safety protocols, personal protective equipment (PPE)
requirements, and operational procedures for the handling and disposal of Fumaric acid-d2.
The information is intended for researchers, scientists, and professionals in drug development
to ensure safe laboratory practices.

Hazard Identification and Safety Precautions

Fumaric acid-d2 is considered a hazardous substance under the OSHA Hazard
Communication Standard. The primary hazards are:

o Eye Irritation: Causes serious eye irritation[1]. Contact may lead to redness and moderate
inflammation, with potential for damage 24 hours or more after exposure[2].

o Skin Irritation: While not classified as a primary skin irritant, prolonged or repeated contact
may cause redness, swelling, and thickening of the skin[2].

o Respiratory Irritation: Inhalation of dust can irritate the nose and throat, leading to coughing
and wheezing|[3].

It is stable under recommended storage conditions. However, it is incompatible with strong
oxidizing agents and strong bases[3][4]. Hazardous decomposition products include carbon
oxides.

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory to minimize exposure and ensure personal safety.

Protection Type Required Equipment Specification and Rationale

o Essential to prevent dust
) Safety glasses with side ) ) )
Eye/Face Protection ) particles from causing serious
shields or goggles. o
eye irritation[5][4].

Protects skin from irritation due

Acid-resistant gloves (e.g., to accidental contact[6][7].
Skin & Body Protection Neoprene, Nitrile, PVC) and a Good hygiene practice
lab coat or protective clothing. requires minimizing
exposure[2].

Required when dusts are
generated, if ventilation is
) ) NIOSH/MSHA-approved inadequate, or if exposure
Respiratory Protection ) o
respirator. limits are exceeded to prevent

respiratory tract irritation[5][3]

[8l.

Quantitative Safety Data

While no specific occupational exposure limits have been established for Fumaric acid-d2, the
limits for Fumaric acid (as Particulates Not Otherwise Regulated - PNOR) provide a
conservative guideline[5][2].

Parameter Value Species/Route Reference
Oral LD50 9300 - 10700 mg/kg Rat [2][4]
Dermal LD50 20000 mg/kg Rabbit [2]
o 5 mg/m3 (Respirable
Exposure Limit (TWA) i US (TN, CA) [2]
fraction)
Exposure Limit (TWA) 10 mg/m?3 (Total Dust) US (OR) [2]
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Operational and Disposal Plan: Step-by-Step
Guidance

This section provides a procedural workflow for the safe handling of Fumaric acid-d2 from
receipt to disposal.

Preparation and Engineering Controls

o Ventilation: Always handle Fumaric acid-d2 in a well-ventilated area. A certified chemical
fume hood is the preferred engineering control to minimize inhalation of dust[3][8][9].

o Safety Equipment: Ensure an emergency eyewash station and safety shower are readily
accessible in the immediate work area[3][9].

o Workspace Preparation: Before handling, decontaminate the work surface. Lay down
absorbent bench paper to contain any potential spills.

o Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, containers) and
required PPE before opening the primary container.

Safe Handling Protocol

« Don PPE: Put on all required personal protective equipment as detailed in the table above.

e Handling Solid: When weighing or transferring the powder, perform the task slowly and
carefully to avoid creating dust[1][8]. Use a spatula to handle the material. Avoid actions like
pouring from a height or using compressed air for cleaning, which can disperse dust[9].

» Container Sealing: After use, ensure the container is tightly sealed to protect it from moisture
and prevent leaks[2].

Storage Requirements

» Conditions: Store the container in a cool, dry, and well-ventilated place at room
temperature[10][4].

e Protection: Protect the product from moisture, as it can degrade over prolonged periods of
exposure.
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Compatibility: Store away from incompatible materials such as strong oxidizing agents and
strong bases[3].

Spill and Emergency Procedures

Spill Response:

Evacuate non-essential personnel from the immediate area[3].

Wearing full PPE, prevent further spillage if it is safe to do so.

Cover the powder spill with a plastic sheet to minimize spreading.

Carefully collect the spilled material using mechanical means (e.g., scoop or sweep) without
creating dust[8].

Place the collected material into a suitable, labeled container for hazardous waste
disposal[3].

Clean the contaminated surface thoroughly and ventilate the area[3].

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. If irritation persists, seek medical attention[5][3][4].

Skin Contact: Remove contaminated clothing immediately. Wash the affected skin area with
plenty of soap and water[3].

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek medical advice if symptoms persist.

Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious
person. Call a physician or poison control center if you feel unwell[4].

Waste Disposal Plan
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o Regulations: All waste disposal must be conducted in strict accordance with applicable

federal, state, and local regulations[5][2].

» Waste Material: Dispose of unused Fumaric acid-d2 and any contaminated materials (e.qg.,
gloves, bench paper, weigh boats) as hazardous waste[3].

o Containers: Do not reuse the original container. Handle uncleaned, empty containers as you
would the product itself[5]. Keep waste in clearly labeled, sealed containers for disposal.

Handling Workflow Diagram
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Caption: Logical workflow for the safe handling of Fumaric acid-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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